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molecular formula C14H8INO3 B8307928 3-Iodo-2-phenyl-8H-pyrano[2,3-b]pyridine-4,7-dione

3-Iodo-2-phenyl-8H-pyrano[2,3-b]pyridine-4,7-dione

Cat. No. B8307928
M. Wt: 365.12 g/mol
InChI Key: QEUSETAHDFJLRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08546376B2

Procedure details

To a suspension of 3-iodo-2-phenyl-8H-pyrano[2,3-b]pyridine-4,7-dione (13 mg, 0.036 mmol) in DCM (3 mL) was added DMF (0.03 mL) and thionyl chloride (0.1 mL). The mixture was heated under reflux for 3 hours, followed by standing at RT for 6 days. Upon evaporation, the residue was subjected to flash chromatography (SiO2, gradient 10 to 25% ethyl acetate in cyclohexane) to afford the title compound (10 mg, 74%) as a colourless gum. LCMS (Method B): RT=4.35 min, [M+H]+=384/386.
Name
3-iodo-2-phenyl-8H-pyrano[2,3-b]pyridine-4,7-dione
Quantity
13 mg
Type
reactant
Reaction Step One
Name
DCM
Quantity
3 mL
Type
solvent
Reaction Step One
Name
DMF
Quantity
0.03 mL
Type
reactant
Reaction Step Two
Name
thionyl chloride
Quantity
0.1 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
74%

Identifiers

REACTION_CXSMILES
[I:1][C:2]1[C:3](=[O:19])[C:4]2[CH:9]=[CH:8][C:7](=O)[NH:6][C:5]=2[O:11][C:12]=1[C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.CN(C=O)C.S(Cl)([Cl:27])=O>C(Cl)Cl>[Cl:27][C:7]1[N:6]=[C:5]2[O:11][C:12]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[C:2]([I:1])[C:3](=[O:19])[C:4]2=[CH:9][CH:8]=1

Inputs

Step One
Name
3-iodo-2-phenyl-8H-pyrano[2,3-b]pyridine-4,7-dione
Quantity
13 mg
Type
reactant
Smiles
IC=1C(C2=C(NC(C=C2)=O)OC1C1=CC=CC=C1)=O
Name
DCM
Quantity
3 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
DMF
Quantity
0.03 mL
Type
reactant
Smiles
CN(C)C=O
Name
thionyl chloride
Quantity
0.1 mL
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
Upon evaporation

Outcomes

Product
Details
Reaction Time
 6 d
Name
title compound
Type
product
Smiles
ClC1=CC=C2C(=N1)OC(=C(C2=O)I)C2=CC=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 10 mg
YIELD: PERCENTYIELD 74%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.